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Compound of Interest

6'-O-Cinnamoyl-8-epikingisidic
Compound Name: d
aci

cat. No.: B1159771

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the currently available
information on 6'-O-Cinnamoyl-8-epikingisidic acid. It is important to note that while the
chemical properties of this compound are defined, extensive research on its specific biological
activities, mechanisms of action, and detailed experimental protocols is limited in publicly
accessible scientific literature. This guide summarizes the existing data and provides context
based on related compounds from its natural source.

Introduction

6'-O-Cinnamoyl-8-epikingisidic acid is a secoiridoid glycoside that has been isolated from
the dried fruits of Ligustrum lucidum Ait., a plant used in traditional Chinese medicine.[1] Its
molecular formula is C25H28012 and it has a molecular weight of 520.48 g/mol .[1] As a
member of the secoiridoid class of natural products, it is of interest to researchers for its
potential pharmacological activities, as other secoiridoids have demonstrated a range of
biological effects.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6'-O-Cinnamoyl-8-epikingisidic
acid is presented in Table 1. This information is crucial for its handling, storage, and use in
experimental settings.
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Property Value Reference
Molecular Formula C25H28012 [1]
Molecular Weight 520.48 g/mol [1]
CAS Number 1403984-03-1
Class Secoiridoid Glycoside [1]
Natural Source Dri.ed fruit.s of Ligustrum o
lucidum Ait.
Purity (typical) >97% (commercially available)

-20°C for long term, 2-8°C for

Recommended Storage
short term

Information not widely
available, typical for similar
. glycosides to have some
Solubility solubility in polar organic
solvents and aqueous

solutions.

Biological Activity and Therapeutic Potential: A
Landscape of Related Compounds

Direct experimental data on the biological activities of 6'-O-Cinnamoyl-8-epikingisidic acid is
not extensively documented in peer-reviewed literature. However, the extracts of Ligustrum
lucidum and other isolated secoiridoids from this plant have been shown to possess various
pharmacological effects. These findings provide a basis for potential research directions for 6'-
O-Cinnamoyl-8-epikingisidic acid.

Table 2: Summary of Investigated Biological Activities of Secoiridoids from Ligustrum lucidum
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Biological Activity

Compound(s) /
Extract

Key Findings Reference

Anti-inflammatory

Secoiridoid glycosides

Exhibited modest
inhibitory effects
against nitric oxide
(NO) production in
lipopolysaccharide
(LPS)-induced
RAW264.7

macrophages.

Osteogenic Activity

Nuezhenelenoliciside
and 6'-O-trans-
cinnamoyl-

secologanoside

Promoted cell
proliferation of pre-
osteoblastic MC3T3-
E1l cells.

Showed inhibitory

Antiviral Secoiridoid analogues  activities against
influenza A virus.
] ] Mediated by an
Oleanolic acid (a ) ) )
. . . increase in hepatic
Hepatoprotective triterpenoid also found ]
) ) glutathione
in L. lucidum) _ _
regeneration capacity.
Demonstrated effects
o o ) against free radical-
Antioxidant Secoiridoid glucosides

associated hemolysis

of erythrocytes.

Based on the activities of structurally related compounds, 6'-O-Cinnamoyl-8-epikingisidic

acid could be a candidate for investigation in the areas of inflammation, bone health, and

infectious diseases.

Experimental Protocols: A General Framework

Detailed experimental protocols for 6'-O-Cinnamoyl-8-epikingisidic acid are not available.

However, a general workflow for the initial screening of a purified natural product for biological
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activity is presented below.

Compound Preparation

6'-O-Cinnamoyl-8-epikingisidic acid

:

Dissolution in appropriate solvent (e.g., DMSO)

'

In Vitro Screening

Serial Dilutions for Dose-Response

Cell Culture (e.g., Macrophages, Osteoblasts)

i

P Treatment of cells with compound

:

Biological Assays (e.g., MTT, Griess, ALP)

Data Analysis
Y

Data Acquisition

:

Statistical Analysis (IC50/EC50 determination)

-

/

Click to download full resolution via product page

Caption: General workflow for in vitro screening of a natural product.
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Potential Signaling Pathways for Investigation

Given the anti-inflammatory activity of other secoiridoids from Ligustrum lucidum, a potential
mechanism of action for 6'-O-Cinnamoyl-8-epikingisidic acid could involve the modulation of
key inflammatory signaling pathways. The diagram below illustrates a hypothetical signaling
cascade that is a common target for anti-inflammatory compounds.
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Caption: Hypothesized anti-inflammatory signaling pathway for investigation.
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Conclusion and Future Directions

6'-O-Cinnamoyl-8-epikingisidic acid is a defined natural product with a known chemical
structure. However, its biological potential remains largely unexplored. The information
available on related secoiridoids from its source, Ligustrum lucidum, suggests that it may
possess valuable pharmacological properties, particularly in the areas of anti-inflammatory and
osteogenic activities.

Future research should focus on:

« In vitro screening: Evaluating the cytotoxic, anti-inflammatory, antioxidant, and osteogenic
properties of the pure compound.

e Mechanism of action studies: Elucidating the molecular targets and signaling pathways
modulated by 6'-O-Cinnamoyl-8-epikingisidic acid.

 Invivo studies: Assessing the efficacy and safety of the compound in relevant animal models
based on promising in vitro results.

This technical guide serves as a foundational resource for researchers and drug development
professionals interested in exploring the therapeutic potential of 6'-O-Cinnamoyl-8-
epikingisidic acid. The provided frameworks for experimental design and potential
mechanisms of action are intended to guide future investigations into this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1159771#6-0-cinnamoyl-8-epikingisidic-acid-
molecular-formula-c25h28012]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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